Cas no 180068-67-1 (Methyl 3,5-difluoro-2-hydroxybenzoate)

Methyl 3,5-difluoro-2-hydroxybenzoate Properties

Names and Identifiers

• Methyl 3,5-difluoro-2-hydroxybenzoate
• 3,5-DIFLUORO-2-METHOXYBENZOIC ACID
• Benzoic acid, 3,5-difluoro-2-methoxy-
• QVR CF EF BO1
• Methyl3,5-difluoro-2-hydroxybenzoate
• Benzoic acid, 3,5-difluoro-2-hydroxy-, methyl ester
• +Expand

• MDL： MFCD06204228
• InChIKey： WYPHUQIMIBVYFN-UHFFFAOYSA-N
• Inchi： 1S/C8H6F2O3/c1-13-8(12)5-2-4(9)3-6(10)7(5)11/h2-3,11H,1H3
• SMILES： C(OC)(=O)C1=CC(F)=CC(F)=C1O

Computed Properties

• Exact Mass: 188.02900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 188.02850037g/mol
• Heavy Atom Count: 13
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 1.67160
• PSA: 46.53000
• Refractive Index: 1.504
• Boiling Point: 293.9°C at 760 mmHg
• Flash Point: 131.6°C
• pka: 8.52±0.23(Predicted)
• Density: 1.399

Methyl 3,5-difluoro-2-hydroxybenzoate Security Information

• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Storage Condition：2-8°C
• Risk Phrases： 22

Methyl 3,5-difluoro-2-hydroxybenzoate Customs Data

• HS CODE：2918290090